Cas no 16686-11-6 (2-(3-Chloropropyl)-1,3-dioxolane)

• Product Name: 2-(3-Chloropropyl)-1,3-dioxolane
• CAS No: 16686-11-6
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD00043135
• CID: 121814
• PubChem ID: 354333346
• Update Time: 2025-06-08

2-(3-Chloropropyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-1,3-dioxolane
• 1,3-Dioxolane,2-(3-chloropropyl)-
• 2-(3-Chloro-propyl)-[1,3]dioxolane
• 4-Chlorobutyraldehyde Ethylene Acetal
• 3-Chloro-1-(1,3-dioxolan-2-yl)propane
• 2-(3-Chloropropyl)-1,3-dioxolane ,97%
• 2-(3-Chlorobutyraldehyde ethylene acetal
• ZBPUNVFDQXYNDY-UHFFFAOYSA-N
• 2-(3-Chloropropyl)-[1,3]dioxolane
• 2-(3-chloropropyl)-dioxolan
• 3-chloropropyl-1,3-dioxolane
• 2(chloropropyl)-1,3-dioxolane
• 2-(3-chloropropyl)-1,3-dioxolan
• FCH963950
• TD8141
• 1,3-Dioxolane,2-(3-chloropro
• FT-0691218
• 16686-11-6
• MFCD00043135
• C3033
• 2-(3-chloro-propyl)-[1,3]-dioxolane
• 2-(3-chloropropyl)-1 pound not3-dioxolane
• DTXSID80338934
• SCHEMBL1238908
• J-010311
• 1,3-Dioxolane, 2-(3-chloropropyl)-
• AS-54717
• A882295
• CS-W018131
• 2-(3-Chloropropyl)-1,3-dioxolane, >=97.0% (GC)
• AM20080476
• AKOS006221242
• DB-064624
• DTXCID10290016

• MDL： MFCD00043135
• Inchi： 1S/C6H11ClO2/c7-3-1-2-6-8-4-5-9-6/h6H,1-5H2
• InChI Key： ZBPUNVFDQXYNDY-UHFFFAOYSA-N
• SMILES： ClCCCC1OCCO1

Computed Properties

• Exact Mass: 150.04500
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.142 g/mL at 20 °C(lit.)
• Melting Point: 80 ºC
• Boiling Point: 93-94 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.453
• Solubility: Slightly soluble (9.8 g/l) (25 º C),
• PSA: 18.46000
• LogP: 1.37830
• Solubility: Not determined

2-(3-Chloropropyl)-1,3-dioxolane Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 23-24/25-36-26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 2-(3-Chloropropyl)-1,3-dioxolane

Comprehensive Guide to 2-(3-Chloropropyl)-1,3-dioxolane (CAS No. 16686-11-6): Properties, Applications, and Industry Insights

2-(3-Chloropropyl)-1,3-dioxolane (CAS 16686-11-6) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. Its unique molecular structure, featuring a dioxolane ring and chloropropyl side chain, enables diverse reactivity patterns, making it valuable for heterocyclic chemistry applications. Recent advancements in green chemistry have spurred interest in optimizing its synthesis routes to reduce environmental impact while maintaining high yield and purity standards.

In pharmaceutical research, 2-(3-Chloropropyl)-1,3-dioxolane serves as a key building block for drug discovery projects targeting neurological and metabolic disorders. Its ability to form stable protecting groups for carbonyl compounds aligns with current trends in peptide synthesis and bioconjugation techniques. Industry reports indicate growing demand for this compound in API (Active Pharmaceutical Ingredient) production, particularly for sustained-release formulations where controlled degradation is critical.

The compound's physicochemical properties—including a boiling point of 210-215°C and moderate water solubility—make it suitable for solvent-mediated reactions in both academic and industrial settings. Analytical studies using GC-MS and NMR spectroscopy confirm its stability under standard storage conditions, though recommendations suggest inert atmosphere preservation for long-term shelf life. These characteristics position CAS 16686-11-6 as a reliable reagent for high-throughput screening platforms increasingly adopted by contract research organizations.

Emerging applications in material science demonstrate the compound's utility in polymer modification, where its bifunctional reactivity enables crosslinking of polyether matrices. Patent analyses reveal innovative uses in self-healing materials and conductive polymers—hot topics in advanced material research. Environmental studies focus on developing biodegradable derivatives to address regulatory concerns while maintaining performance in coating applications.

Quality control protocols for 2-(3-Chloropropyl)-1,3-dioxolane emphasize HPLC purity verification (>98%) and rigorous heavy metal testing to meet pharmaceutical-grade specifications. The compound's safety profile has been extensively documented, with proper handling procedures outlined in GHS-compliant SDS documentation. Recent process optimization efforts highlight catalytic hydrogenation methods that minimize byproduct formation—a response to industry demands for atom-efficient synthesis.

Market intelligence indicates steady growth in the fine chemicals sector for CAS 16686-11-6, driven by expanding generic drug production and custom synthesis services. Analytical technique advancements, particularly in chiral separation methods, have unlocked new possibilities for its use in stereoselective synthesis. The compound's compatibility with continuous flow chemistry systems positions it favorably for adoption in next-generation modular manufacturing facilities.

Academic research continues to explore novel derivatives of 2-(3-Chloropropyl)-1,3-dioxolane for catalysis applications, particularly in asymmetric synthesis. Its structural flexibility allows integration into ligand design for transition metal complexes, addressing current challenges in C-H activation methodologies. These developments align with global research priorities in sustainable chemistry and alternative energy solutions.